Cas no 90547-04-9 (1-(2,4-Diethoxy-5-propylphenyl)ethan-1-one)

1-(2,4-Diethoxy-5-propylphenyl)ethan-1-one structure
90547-04-9 structure
Product Name:1-(2,4-Diethoxy-5-propylphenyl)ethan-1-one
CAS No:90547-04-9
MF:C15H22O3
MW:250.333384990692
CID:2812406
PubChem ID:13215645
Update Time:2025-04-21

1-(2,4-Diethoxy-5-propylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-Diethoxy-5-propylphenyl)ethan-1-one
    • 90547-04-9
    • DTXSID90528849
    • Inchi: 1S/C15H22O3/c1-5-8-12-9-13(11(4)16)15(18-7-3)10-14(12)17-6-2/h9-10H,5-8H2,1-4H3
    • InChI Key: OBYSBCCKOVLDGY-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C(C(C)=O)=CC=1CCC)OCC

Computed Properties

  • Exact Mass: 250.15689456Da
  • Monoisotopic Mass: 250.15689456Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.5Ų
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